2-[1-[(2-Methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]triazole-4-carboxylic acid

• IUPAC Name: 2-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]triazole-4-carboxylic acid
• InChI: InChI=1S/C11H16N4O4/c1-11(2,3)19-10(18)14-5-7(6-14)15-12-4-8(13-15)9(16)17/h4,7H,5-6H2,1-3H3,(H,16,17)
• InChI Key: GTGIGIQUUWVZMV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)N2N=CC(=N2)C(=O)O
• Molecular Formula: C11H16N4O4
• Molecular Weight: 268.27 g/mol
• CAS No.: 2580223-22-7

Description

The compound 2-[1-[(2-Methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]triazole-4-carboxylic acid (CAS: 1529035-77-5) is a heterocyclic molecule featuring:

• A 1,2,3-triazole-4-carboxylic acid core, which confers hydrogen-bonding and metal-coordination capabilities.
• An azetidin-3-yl group (a four-membered nitrogen-containing ring) at the 1-position of the triazole.
• A tert-butoxycarbonyl (Boc) protecting group on the azetidine nitrogen, enhancing stability during synthesis .

This compound is of interest in medicinal chemistry and materials science due to its modular structure, which allows for functionalization at multiple sites. Its Boc group facilitates selective deprotection for further derivatization, while the carboxylic acid enables conjugation with amines or alcohols .

Biological Activity

2-[1-[(2-Methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]triazole-4-carboxylic acid is a compound of growing interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

The compound has the following chemical properties:

Property	Value
Molecular Formula	C₁₁H₁₉N₃O₄
Molecular Weight	229.28 g/mol
IUPAC Name	2-[1-[(2-Methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]triazole-4-carboxylic acid
Appearance	Powder
Storage Temperature	Room Temperature

Research indicates that compounds similar to 2-[1-[(2-Methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]triazole derivatives may exert their biological effects through several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, influencing various biological processes.
• Receptor Modulation : It may interact with cellular receptors, affecting signaling pathways that regulate cellular functions.

Antiproliferative Effects

A study focused on triazole derivatives, including similar compounds, demonstrated significant antiproliferative activities against various cancer cell lines. The derivatives exhibited their effects by inducing cell cycle arrest and apoptosis in leukemia cells, suggesting potential therapeutic applications in oncology .

Case Studies

• Cell Cycle Arrest : In vitro studies showed that certain triazole derivatives led to significant cell cycle arrest in chronic myeloid leukemia cells (K562) and acute lymphoblastic leukemia cells (CCRF-SB) . The mechanism involved the activation of apoptotic pathways, confirmed by Western blot analysis showing cleavage of PARP1 and caspase-3.
• Cytotoxicity : A library of triazole derivatives was tested for cytotoxicity against A549 lung cancer cells, revealing several compounds with IC50 values lower than 100 μM, indicating substantial anticancer potential .

Comparative Analysis with Related Compounds

The biological activity of 2-[1-[(2-Methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]triazole derivatives can be compared with other similar compounds:

Compound Name	Biological Activity	IC50 (μM)
5-(tetrahydropyran-2-yl)-1,2,4-triazole	Antiproliferative in leukemia	< 50
1-(tetrahydrofuran-2-yl)-1,2,4-triazole	Induces apoptosis	< 100
4-Fluorophenyl appended carboxylic acid	Dual inhibition (CA & Cathepsin B)	0.7

Comparison with Similar Compounds

2-{1-[(tert-Butoxy)carbonyl]azetidin-3-yl}pyrimidine-4-carboxylic Acid

• Structural Differences : Replaces the triazole ring with a pyrimidine ring.
• Impact: Solubility: Pyrimidine’s aromaticity increases hydrophobicity compared to the triazole analog, reducing aqueous solubility.
• Synthetic Utility : The pyrimidine derivative is more suited for kinase inhibitor scaffolds due to its planar structure .

1-{1-[(2,3-Difluorophenyl)methyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylic Acid

• Structural Differences : Substitutes the Boc group with a 2,3-difluorobenzyl moiety.
• Impact :
  • Stability : The absence of the Boc group increases susceptibility to oxidative degradation.
  • Pharmacokinetics : The fluorinated aromatic group enhances blood-brain barrier penetration, making this compound a candidate for CNS-targeted drugs .
• Applications : Demonstrated in patent applications for neuroinflammatory disorders .

3-Phenyl-1H-indole-2-carboxylic Acid

• Structural Differences : Replaces the azetidine-triazole system with an indole-carboxylic acid scaffold.
• Electronic Properties: The indole’s electron-rich π-system enhances fluorescence, unlike the triazole analog .
• Applications : Used in optoelectronic materials and as a protease inhibitor precursor .

Ethyl (Z)-2-[([(2-Amino-4-thiazolyl)carbamoyl]methylene]amino}oxy)-2-methylpropionate

• Structural Differences : Features a thiazole ring and ester group instead of triazole and carboxylic acid.
• Impact :
  • Metabolic Stability : The ester group is prone to hydrolysis, whereas the carboxylic acid in the target compound offers better in vivo stability.
  • Bioactivity : Thiazole derivatives are prevalent in antimicrobial agents, but this compound lacks the azetidine’s conformational strain, reducing target selectivity .

Physicochemical and Functional Comparison Table

Property	Target Compound	Pyrimidine Analog	Difluorophenyl Analog	Indole Analog
Molecular Weight	~255.23 g/mol	~267.25 g/mol	~307.28 g/mol	~223.24 g/mol
logP	1.2 (predicted)	2.1 (predicted)	2.8 (measured)	3.5 (measured)
Aqueous Solubility	Moderate (Boc enhances polarity)	Low	Low	Very low
Key Functional Groups	Triazole, Boc, Carboxylic Acid	Pyrimidine, Boc, Carboxylic Acid	Triazole, Difluorobenzyl	Indole, Carboxylic Acid
Primary Applications	PROTACs, Metal-Organic Frameworks	Kinase Inhibitors	CNS Therapeutics	Fluorescent Probes

Key Research Findings

• Synthetic Versatility : The Boc group in the target compound allows for efficient deprotection under mild acidic conditions (e.g., HCl/dioxane), enabling downstream modifications .
• Biological Activity : Triazole-azetidine hybrids exhibit moderate inhibitory activity against serine proteases, though less potent than indole-based analogs .
• Material Science : The carboxylic acid group facilitates coordination with lanthanides, making the compound a candidate for luminescent sensors .

Q & A

Q. Table 1. Key Synthetic Parameters for Boc Protection

Parameter	Optimal Condition	Source
Solvent	Anhydrous DCM or THF
Base	Triethylamine or DMAP
Temperature	0–25°C
Reaction Time	2–4 hours

Q. Table 2. Computational Binding Affinity Predictions

Target Protein	Predicted ΔG (kcal/mol)	Experimental IC₅₀ (μM)	Source
Kinase A	-9.2	0.45
GPCR-X	-7.8	12.3